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Compound of Interest

Compound Name: Azidopentanoic acid
Cat. No.: B8383811
Get Quote
\ J

Abstract & Scope

5-Azidopentanoic acid (CAS: 79583-98-5) is a bifunctional "Click Chemistry" linker containing
a terminal azide group for Cu(l)-catalyzed Azide-Alkyne Cycloaddition (CUAAC) or Strain-
Promoted Alkyne-Azide Cycloaddition (SPAAC), and a carboxylic acid for activation (e.g., NHS-
ester formation) and subsequent coupling to primary amines.[1][2]

This guide provides a standardized protocol for preparing high-stability stock solutions. Unlike
standard buffers, organic azides require specific handling to mitigate shock-sensitivity hazards
and prevent hydrolysis. This protocol prioritizes safety (C/N ratio management) and chemical
integrity (anhydrous storage).

Chemical Profile & Properties[1][3][4][5][6][7]
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Property Specification

Chemical Name 5-Azidopentanoic acid (also 5-Azidovaleric acid)
CAS Number 79583-98-5

Formula

Molecular Weight 143.14 g/mol

Physical State Colorless to pale yellow oil (liquid)

DMSO/DMF: >100 mM (Recommended for

Solubility Stock)Water: Low (pH dependent; requires
base)

Storage (Neat) -20°C (Protect from light)

Storage (Solution) -80°C (6 months) or -20°C (1 month)

Critical Safety Framework (Read Before Handling)

WARNING: Low Molecular Weight Azide Hazard Organic azides are potentially explosive.[3]
Stability is often estimated using the Carbon-to-Nitrogen (C/N) ratio.[4]

o Rule of Thumb: Safety is higher when

» 5-Azidopentanoic Acid Analysis:

» Risk Assessment: This ratio (< 3) places the compound in the "Intermediate Hazard"
category. While 5-azidopentanoic acid is generally stable at ambient temperatures due to
its alkyl chain, it must be treated as a potential energetic material.

Mandatory Safety Constraints

* NO Metal Spatulas: Azides react with heavy metals (copper, lead, brass) to form highly
unstable, explosive metal azides. Use only glass, plastic, or ceramic tools.
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» NO Halogenated Solvents: Do not use Dichloromethane (DCM) or Chloroform. Reaction with
azides can form di- and tri-azidomethane, which are extremely explosive.[5]

e Heat Limit: Do not heat above 40°C. Do not use rotary evaporation to dryness if the bath is
hot.

o Waste Disposal: Segregate azide waste. Do not pour down drains (potential reaction with
lead pipes).[3]

Workflow Logic

Library/Future Use

Same-Day Conjugation

Click to download full resolution via product page

Figure 1: Decision tree for solvent selection based on experimental timeline. Anhydrous DMSO
is the gold standard for stability.

Protocol A: Preparation of Master Stock (1 M in
DMSO)

Recommended for long-term storage and repeated use.

Materials

e 5-Azidopentanoic acid (Neat oil)[2]

e Anhydrous DMSO (Dimethyl sulfoxide) or DMF. Note: DMSO is preferred for biological
compatibility; DMF is preferred if downstream chemistry is strictly organic.

e Glass vial with PTFE-lined cap (Amber glass preferred).

» Plastic pipette tips / glass syringe.
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Calculation (Example)

o Target Concentration: 1000 mM (1 M)
e Target Volume: 1 mL

¢ Required Mass:

Procedure

o Equilibration: Allow the neat 5-azidopentanoic acid container to warm to room temperature
before opening (prevents condensation).

¢ Weighing: Place a clean glass vial on the balance. Tare. Using a plastic pipette or glass
Pasteur pipette, transfer ~143 mg of the oil into the vial. Record exact mass.

o Correction: If you weigh 150 mg, adjust solvent volume:

» Solvation: Add the calculated volume of Anhydrous DMSO.
¢ Mixing: Vortex vigorously for 30 seconds. The oil should dissolve instantly.
o QC Check: Solution must be visually clear. If cloudy, moisture may be present.

e Aliquot & Store: Divide into small aliquots (e.g., 50-100 uL) in cryovials. Flush with
Nitrogen/Argon if possible.[6][7] Store at -20°C.

Protocol B: Preparation of Aqueous Working
Solution

For immediate use in biological assays. Note: The free acid is poorly soluble in acidic water.

Procedure

e Solvent: Prepare 0.1 M Sodium Bicarbonate (

) or PBS (pH 7.4).
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o Mechanism:[8] The pH > 7.0 ensures the carboxylic acid is deprotonated (

), significantly enhancing solubility.

e Dilution:

o Method A (From Neat): Weigh oil (avoid metal!), add buffer, vortex. If oil droplets persist,
add 1M NaOH dropwise until clear (monitor pH).

o Method B (From DMSO Stock): Dilute the 1 M DMSO stock into the buffer.
» Example: To make 10 mM working solution, add 10 uL of 1 M Stock to 990 uL Buffer.
= Note: Keep final DMSO concentration < 5% for cell-based assays.

Quality Control & Troubleshooting

Validation
e TLC (Thin Layer Chromatography):

o Mobile Phase: 5% Methanol in DCM (Note: Use DCM only for TLC, not reaction solvent).

o Stain: Bromocresol Green (detects carboxylic acid) or Triphenylphosphine/Ninhydrin
(Staudinger reduction detects azide).

 NMR: Check for disappearance of solvent peaks if drying, or verify integrity of the
-methylene triplet (~2.3 ppm) and

-methylene triplet (~3.3 ppm, adjacent to azide).

Troubleshooting Table
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Issue Probable Cause Corrective Action

L pH is too low (Acid form is Adjust pH to 7.5-8.0 using
Precipitation in Water ) )
insoluble). NaOH or Bicarbonate.

Discard. Ensure storage in

Brown Discoloration Decomposition / Light damage. ) )
amber vials away from light.
) ] Check storage temp. If stored
o Hydrolysis or Azide )
Loss of Reactivity _ >6 months, re-validate by
degradation.
NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: Preparation and Handling of 5-
Azidopentanoic Acid Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8383811/docs#application-note-preparation-and-
handling-of-5-azidopentanoic-acid-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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